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Compound of Interest

Compound Name: Antimicrobial agent-33

Cat. No.: B187538

In-Depth Technical Guide: Antimicrobial Agent-
33

An extensive review of the chemical structure, properties, and biological activities of (5Z)-5-
[(2,4-dichlorophenyl)methylidene]-1,3-thiazolidine-2,4-dione.

Introduction

Antimicrobial agent-33, identified by the CAS Number 51244-45-2 and also known as NSC
31150, is a synthetic compound belonging to the thiazolidinedione class of molecules.
Thiazolidinediones are a well-established group of heterocyclic compounds with a five-
membered ring containing sulfur and nitrogen atoms. While initially investigated for their
applications in other therapeutic areas, derivatives of this scaffold have demonstrated
promising antimicrobial properties. This technical guide provides a comprehensive overview of
the chemical structure, physicochemical properties, synthesis, and antimicrobial activity of
Antimicrobial Agent-33, intended for researchers, scientists, and drug development
professionals.

Chemical Structure and Properties

The definitive chemical structure of Antimicrobial Agent-33 is (52)-5-[(2,4-
dichlorophenyl)methylidene]-1,3-thiazolidine-2,4-dione. This structure has been confirmed
through spectroscopic data and is consistent with its molecular formula and weight.
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Chemical Structure:
Caption: Chemical structure of Antimicrobial Agent-33.
Physicochemical Properties

A summary of the key physicochemical properties of Antimicrobial Agent-33 is presented in
the table below. These properties are crucial for its formulation and delivery as a potential
therapeutic agent.

Property Value Reference
Molecular Formula C10HsCI2NO2S [1]
Molecular Weight 274.12 g/mol [1]

CAS Number 51244-45-2 [1]
Appearance Solid

Melting Point 203°C [2]

XLogP3 3.5

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor
Count

Synthesis

Antimicrobial Agent-33 is synthesized via a Knoevenagel condensation reaction. This well-
established method in organic chemistry involves the reaction of an active methylene
compound (in this case, thiazolidine-2,4-dione) with an aldehyde or ketone (2,4-
dichlorobenzaldehyde).

Experimental Protocol: Synthesis of (5Z2)-5-[(2,4-dichlorophenyl)methylidene]-1,3-thiazolidine-
2,4-dione
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A general and efficient protocol for the synthesis of 5-arylidene-thiazolidine-2,4-diones is as
follows:

» Reactant Preparation: A mixture of thiazolidine-2,4-dione (1 equivalent) and 2,4-
dichlorobenzaldehyde (1 equivalent) is prepared.

e Solvent and Catalyst: The reactants are dissolved in a suitable solvent, such as ethanol. A
catalytic amount of a base, like piperidine, is added to the mixture.

e Reaction Conditions: The reaction mixture is heated under reflux for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

» Work-up and Purification: Upon completion, the reaction mixture is cooled, and the
precipitated product is collected by filtration. The crude product can be purified by
recrystallization from a suitable solvent, such as ethanol, to yield the pure 5-((2,4-
Dichlorophenyl)methylene)thiazolidine-2,4-dione.[2]

Reactants

(Z,A—Dichlorobenzaldehyda
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Reaction Conditions \
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Caption: Synthesis workflow of Antimicrobial Agent-33.

Antimicrobial Properties

Antimicrobial Agent-33 has demonstrated notable activity, particularly against Gram-positive
bacteria. The available data on its minimum inhibitory concentrations (MICs) are summarized
below.

Antimicrobial Spectrum

Microorganism Strain MIC (pg/mL) Reference
Staphylococcus
ATCC 29213 2 [2]

aureus
Staphylococcus

_ o ATCC 12228 4 [2]
epidermidis
Bacillus subtilis ATCC 6633 8 [2]
Enterococcus faecalis  ATCC 29212 16 [2]

Further research is required to fully elucidate the antimicrobial spectrum of this compound,
including its efficacy against a broader range of Gram-negative bacteria and fungal pathogens.

Mechanism of Action

The precise mechanism of antimicrobial action for 5-((2,4-
Dichlorophenyl)methylene)thiazolidine-2,4-dione has not been definitively established.
However, based on the known activities of the thiazolidinedione class of compounds, two
primary potential mechanisms can be hypothesized:

« Inhibition of Mur Ligases: Thiazolidinediones have been reported to inhibit cytoplasmic Mur
ligases (MurC-MurF).[3] These enzymes are essential for the biosynthesis of peptidoglycan,
a critical component of the bacterial cell wall. Inhibition of these enzymes would disrupt cell
wall synthesis, leading to bacterial cell death.
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» Peroxisome Proliferator-Activated Receptor gamma (PPAR-y) Agonism: Some
thiazolidinediones are known to be agonists of PPAR-y, a nuclear receptor involved in the
regulation of various metabolic and inflammatory pathways.[4][5] While primarily associated
with antidiabetic effects, modulation of host PPAR-y signaling could indirectly influence the
host's response to infection. However, a direct antimicrobial effect through this pathway is
less likely.
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Caption: Hypothesized mechanisms of action for Antimicrobial Agent-33.
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Experimental Protocols: Antimicrobial Susceptibility
Testing

A standard method for determining the antimicrobial activity of a compound is the broth
microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Protocol: Broth Microdilution MIC Assay

o Preparation of Stock Solution: Prepare a stock solution of Antimicrobial Agent-33 in a
suitable solvent, such as dimethyl sulfoxide (DMSO).

o Preparation of Microtiter Plates: In a 96-well microtiter plate, perform serial two-fold dilutions
of the compound in a suitable bacterial growth medium (e.g., Mueller-Hinton Broth).

o Bacterial Inoculum Preparation: Prepare a standardized inoculum of the test microorganism
to a concentration of approximately 5 x 10> CFU/mL.

 Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include
positive (no compound) and negative (no bacteria) control wells.

 Incubation: Incubate the plates at the optimal temperature for the growth of the
microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

o Determination of MIC: The MIC is defined as the lowest concentration of the antimicrobial
agent that completely inhibits visible growth of the microorganism.
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Caption: Workflow for MIC determination by broth microdilution.

Conclusion
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Antimicrobial Agent-33, (52)-5-[(2,4-dichlorophenyl)methylidene]-1,3-thiazolidine-2,4-dione, is
a promising antimicrobial compound with significant activity against Gram-positive bacteria. Its
synthesis is straightforward, and the thiazolidinedione scaffold offers numerous possibilities for
further chemical modification to enhance its antimicrobial spectrum and potency. Future
research should focus on elucidating its precise mechanism of action, expanding the evaluation
of its antimicrobial activity against a wider range of pathogens, and conducting in vivo studies
to assess its therapeutic potential. The information provided in this technical guide serves as a
valuable resource for scientists and researchers working on the development of new
antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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